![molecular formula C17H18BrNO2 B5776680 2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide](/img/structure/B5776680.png)
2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by the name "Bromfenac" and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs).
Mechanism of Action
The mechanism of action of 2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide involves the inhibition of COX enzymes, which leads to a decrease in the production of prostaglandins. This results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in various animal models. It has also been found to have a lower risk of gastrointestinal side effects compared to other this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide in lab experiments include its potent anti-inflammatory and analgesic effects, as well as its lower risk of gastrointestinal side effects. However, its limitations include the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research of 2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide. These include:
1. Investigating its potential use in the treatment of chronic pain conditions.
2. Studying its effects on other inflammatory pathways and cytokines.
3. Developing new formulations of the compound for improved efficacy and safety.
4. Investigating its potential use in the treatment of other diseases, such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its anti-inflammatory and analgesic properties. Further research is needed to determine its safety and efficacy in humans and to explore its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide involves the reaction of 4-bromo-2-methylphenol with 2,6-dimethylaniline in the presence of acetic anhydride and a catalyst. The resulting product is then purified to obtain the final compound.
Scientific Research Applications
2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain.
properties
IUPAC Name |
2-(4-bromo-2-methylphenoxy)-N-(2,6-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2/c1-11-5-4-6-12(2)17(11)19-16(20)10-21-15-8-7-14(18)9-13(15)3/h4-9H,10H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTSFTSMNESGOSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)COC2=C(C=C(C=C2)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.